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Abstract

Oxo(propylamino)acetic acid, a niche yet significant chemical entity, holds potential within
various scientific domains. This document provides a comprehensive technical overview of its
core physicochemical properties, established synthesis protocols, and potential applications,
with a focus on empowering researchers in their experimental design and execution. Every
piece of information is substantiated by authoritative sources to ensure scientific integrity and
reproducibility.

Introduction and Chemical Identity

Oxo(propylamino)acetic acid, systematically named 2-oxo-2-(propylamino)acetic acid, is a
carboxylic acid derivative.[1] Its structure features a central acetic acid moiety that is
substituted with both an oxo group and a propylamino group. This unique combination of
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functional groups imparts specific chemical characteristics that are of interest in synthetic
chemistry and potentially in the development of novel bioactive molecules.

The compound is identified by the Chemical Abstracts Service (CAS) number 81682-53-3.[2][3]
[4] This identifier is crucial for unambiguous database searches and procurement.

Physicochemical Properties

A thorough understanding of a compound's physical and chemical properties is fundamental to
its application in research and development. The key properties of Oxo(propylamino)acetic
acid are summarized in the table below.

Property Value Source(s)
Molecular Formula C5H9NO3 [11121[3]
Molecular Weight 131.13 g/mol [1][2][3]
IUPAC Name i(ia;(o-z-(propylamino)acetic o
CAS Number 81682-53-3 [21[31[4]
Canonical SMILES CCCNC(=0)C(=0)0O [11[2]
InChl Key HHQMZOFGKZVJIDE- (2]
UHFFFAOYSA-N
Physical Form Solid [5]
Purity Typically 295% [5]
Storage Temperature Room Temperature

Synthesis and Experimental Protocols

The synthesis of Oxo(propylamino)acetic acid can be achieved through various synthetic
routes. A common and logical approach involves the reaction of an oxalic acid derivative with
propylamine. The following protocol outlines a generalized, yet robust, method.
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Synthesis Workflow Diagram
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Caption: Generalized workflow for the synthesis of Oxo(propylamino)acetic acid.

Step-by-Step Synthesis Protocol

Disclaimer: This is a generalized protocol and should be adapted and optimized based on
laboratory conditions and safety assessments.

e Reactant Preparation:

o In a flame-dried, two-necked round-bottom flask equipped with a magnetic stirrer and a
dropping funnel, dissolve oxalyl chloride (1 equivalent) in anhydrous dichloromethane
(DCM) under an inert atmosphere (e.g., nitrogen or argon).

o Cool the solution to 0 °C using an ice bath.
o Prepare a solution of propylamine (2 equivalents) in anhydrous DCM.
e Reaction:

o Add the propylamine solution dropwise to the stirred oxalyl chloride solution at 0 °C over a
period of 30-60 minutes.

o After the addition is complete, allow the reaction mixture to slowly warm to room
temperature and stir for an additional 2-4 hours. The progress of the reaction can be
monitored by Thin Layer Chromatography (TLC).

o Work-up:
o Upon completion, carefully quench the reaction by the slow addition of water.
o Transfer the mixture to a separatory funnel and separate the organic layer.

o Wash the organic layer sequentially with a saturated aqueous solution of sodium
bicarbonate and brine.

o Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced
pressure to obtain the crude product.
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e Purification:

o The crude product can be purified by column chromatography on silica gel using an
appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) or by
recrystallization from a suitable solvent.

e Characterization:

o The identity and purity of the final product should be confirmed by analytical techniques
such as Nuclear Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry (MS), and
Infrared (IR) spectroscopy.

Potential Applications and Fields of Interest

While "Oxo(propylamino)acetic acid" is not a widely commercialized compound, its structure
suggests potential utility in several areas of chemical and pharmaceutical research:

« Building Block in Organic Synthesis: Its bifunctional nature (a carboxylic acid and an amide)
makes it a versatile building block for the synthesis of more complex molecules, including
peptidomimetics and heterocyclic compounds.

o Fragment-Based Drug Discovery: As a small molecule, it could serve as a fragment in
screening libraries for identifying lead compounds in drug discovery programs. The amide
and carboxylic acid groups can form key hydrogen bond interactions with biological targets.

o Coordination Chemistry: The oxygen and nitrogen atoms can act as ligands for metal ions,
suggesting potential applications in coordination chemistry and materials science.
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Caption: Role of Oxo(propylamino)acetic acid as a fragment in a drug discovery pipeline.

Safety and Handling

As with any chemical reagent, proper safety precautions must be observed when handling
Oxo(propylamino)acetic acid.

o Hazard Classification: It is classified as an irritant.[3]

o Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety
goggles, gloves, and a lab coat.

» Handling: Handle in a well-ventilated area, preferably in a fume hood, to avoid inhalation of
dust. Avoid contact with skin and eyes.

e Storage: Store in a tightly sealed container in a cool, dry place.

For detailed safety information, always refer to the Safety Data Sheet (SDS) provided by the
supplier.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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